Cas no 104069-55-8 (Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel-)

• Product Name: Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel-
• CAS No: 104069-55-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 126009
• PubChem ID: 13592289
• Update Time: 2025-11-02

Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel-
• ETHYL 2-AZABICYCLO [3,3,1] OCTANYL-3-FORMIC ACID
• ethyl octahydrocyclopenta[b]pyrrole-2-carboxylate
• cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, ethyl ester
• ETHYL OCTAHYDROCYCLOPENTA[B]PYRROLE-2-CARBOXYLATE HCL
• 2-Azabicyclo [3,3,1] octanyl-3-formic acid ethyl ester
• AC-12453
• ETHYL2-AZABICYCLO[3,3,1]OCTANYL-3-FORMICACID
• SCHEMBL5085095
• AKOS006291073
• 104069-55-8

• Inchi： 1S/C10H17NO2/c1-2-13-10(12)9-6-7-4-3-5-8(7)11-9/h7-9,11H,2-6H2,1H3
• InChI Key： BZXHXSNBQABQBW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2CCCC2N1)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel-

Comprehensive Overview of Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel- (CAS No. 104069-55-8)

Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel- is a specialized organic compound with a unique stereochemical configuration. Its CAS No. 104069-55-8 serves as a critical identifier in chemical databases, ensuring precise referencing in research and industrial applications. The compound's structure features a cyclopenta[b]pyrrole core, which is hydrogenated to form an octahydro derivative, further functionalized with an ethyl ester group. The (2R,3aR,6aR)-rel- notation highlights its relative stereochemistry, a key factor in its biological activity and synthetic utility.

In recent years, the demand for stereochemically complex molecules like Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel- has surged, driven by advancements in pharmaceutical and agrochemical research. Researchers frequently search for "cyclopenta[b]pyrrole derivatives" or "octahydro-pyrrole applications" to explore their potential in drug discovery. This compound's ethyl ester moiety enhances its solubility and bioavailability, making it a valuable intermediate in medicinal chemistry. Its stereospecificity also aligns with the growing emphasis on chiral synthesis, a hot topic in green chemistry and sustainable manufacturing.

The synthesis of CAS No. 104069-55-8 often involves multi-step processes, including catalytic hydrogenation and esterification. These methods are frequently discussed in forums focusing on "stereoselective synthesis techniques" or "heterocyclic compound optimization." The compound's rigid cyclopenta[b]pyrrole scaffold is of particular interest in designing enzyme inhibitors or receptor modulators, as highlighted in recent publications on "small molecule drug design."

From an industrial perspective, Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel- is often procured for custom synthesis projects. Suppliers and researchers alike prioritize "high-purity chiral intermediates" to ensure reproducibility in downstream applications. The compound's stability under standard storage conditions further enhances its practicality for laboratories and pilot-scale production.

Environmental and regulatory considerations are also pivotal when working with CAS No. 104069-55-8. While not classified as hazardous, its handling requires standard laboratory precautions. Discussions on "safe handling of ester derivatives" or "biodegradability of heterocyclic compounds" are common in sustainability-focused research communities.

In summary, Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel- represents a versatile building block in modern organic synthesis. Its combination of stereochemical precision and functional group diversity positions it at the forefront of innovations in life sciences and material chemistry. As interest in chiral auxiliaries and bioactive scaffolds continues to grow, this compound is poised to play an increasingly significant role in scientific breakthroughs.